Cas no 1310381-14-6 (1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel-)

1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- structure
1310381-14-6 structure
Product Name:1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel-
CAS No:1310381-14-6
MF:C11H20N2O3
MW:228.288103103638
CID:4582827
PubChem ID:71306050
Update Time:2024-11-05

1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel-
    • Racemic-(5R,6R)-Tert-Butyl 6-Hydroxy-1,4-Diazabicyclo[3.2.1]Octane-4-Carboxylate
    • Racemic-(5R,6R)-Tert-Butyl 6-Hydroxy-1,4-Diazabicyclo[3.2.1]Octane-4-Carboxylate(WX120207)
    • 1932401-88-1
    • WS-02752
    • TERT-BUTYL (5R,6R)-6-HYDROXY-1,4-DIAZABICYCLO[3.2.1]OCTANE-4-CARBOXYLATE
    • 6-Hydroxy-1,4-diaza-bicyclo[3.2.1]octane-4-carboxylicacidtert-butylester
    • W19406
    • 1310381-14-6
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-5-4-12-6-8(13)9(14)7-12/h8-9,14H,4-7H2,1-3H3/t8-,9-/m1/s1
    • InChI Key: ATYQSNFGKYZEGI-RKDXNWHRSA-N
    • SMILES: N12C[C@]([H])([C@H](O)C1)N(C(OC(C)(C)C)=O)CC2

Computed Properties

  • Exact Mass: 228.14739250g/mol
  • Monoisotopic Mass: 228.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 53Ų

1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- Pricemore >>

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